Cas no 2248270-65-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate
• CAS No: 2248270-65-5
• MF: C₁₇H₂₂N₂O₆
• MW: 350.366384983063
• CID: 5993758
• PubChem ID: 165723870
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate Chemical and Physical Properties

Names and Identifiers

• 2248270-65-5
• EN300-6518320
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate

• Inchi： 1S/C17H22N2O6/c1-18(9-10-24-12-11-23-2)8-7-15(20)25-19-16(21)13-5-3-4-6-14(13)17(19)22/h3-6H,7-12H2,1-2H3
• InChI Key： SMUORGMNJOTXMW-UHFFFAOYSA-N
• SMILES： O(CCOC)CCN(C)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.14778643g/mol
• Monoisotopic Mass: 350.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate (CAS No. 2248270-65-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate (CAS No. 2248270-65-5) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique structure combines a 1,3-dioxoisoindoline core with a methoxyethoxyethyl side chain, making it a subject of interest for researchers exploring drug delivery systems and biodegradable polymers. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "What is the role of CAS No. 2248270-65-5 in drug formulation?" and "How does the methoxyethoxyethyl group enhance solubility?"

One of the standout features of CAS No. 2248270-65-5 is its amphiphilic nature, which stems from the balanced hydrophobic (isoindolinone) and hydrophilic (methoxyethoxyethyl) components. This property is critical for improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs), a topic frequently searched in relation to "solubility enhancement techniques." Recent studies highlight its utility as a prodrug linker, enabling controlled release mechanisms—a hot topic in "targeted drug delivery" research. The compound’s ester linkage also offers hydrolytic stability, addressing concerns about "chemical degradation in formulations."

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate is typically prepared via a multi-step process involving the condensation of N-methyliminodiacetic acid derivatives with phthalic anhydride analogs. This methodology aligns with the growing demand for "green chemistry approaches," as it minimizes hazardous byproducts. Analytical techniques like HPLC and NMR are essential for purity verification, a recurring theme in "quality control in chemical synthesis" discussions.

Beyond pharmaceuticals, CAS No. 2248270-65-5 has garnered attention in material science, particularly for designing self-assembling nanostructures. Its ability to form micelles in aqueous environments makes it a candidate for "nanocarrier systems," a trending topic in "nanomedicine" forums. Additionally, the compound’s biodegradability aligns with the global push toward "sustainable materials," resonating with environmentally conscious researchers.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoate represents a versatile tool for modern science. Its dual applications in drug delivery and advanced materials, coupled with its synthetic accessibility, position it as a compound of enduring relevance. By addressing key search terms like "prodrug design" and "amphiphilic molecules," this overview bridges technical depth with real-world applicability.